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Compound of Interest

Compound Name: n-Propionylglycine-2,2-d2

Cat. No.: B12418364

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical reagents is a critical aspect of laboratory operations. This guide provides a
detailed, step-by-step procedure for the proper disposal of n-Propionylglycine-2,2-d2, a
stable isotope-labeled compound. The information presented here is compiled from safety data
sheets of related compounds, general chemical waste guidelines, and supplier information.

Immediate Safety and Handling Precautions:

While n-Propionylglycine-2,2-d2 is not classified as a hazardous substance, it is imperative to
adhere to standard laboratory safety protocols.[1] Always wear appropriate Personal Protective
Equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this or any
chemical. In case of accidental contact, follow these first aid measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

Skin Contact: Wash the affected area thoroughly with soap and water.

Inhalation: Move to a well-ventilated area for fresh air.

Ingestion: Rinse mouth with water and seek medical advice.

Chemical and Physical Properties

A summary of the key quantitative data for n-Propionylglycine-2,2-d2 is provided in the table
below for easy reference.
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Property Value

CAS Number 1256842-51-9

Molecular Formula C5H7D2NO3

Molecular Weight 133.15 g/mol

Form Solid

Shipping Classification Non-Hazardous for Transport

Store refrigerated (-5°C to 5°C), protect from

Storage ]
light

Disposal Workflow

The proper disposal of n-Propionylglycine-2,2-d2 follows a logical progression, beginning with
waste characterization and culminating in compliant disposal. The following diagram illustrates
this workflow.
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Disposal Workflow for n-Propionylglycine-2,2-d2
Step 1: Waste Characterization
(Non-Hazardous Solid)

:

Step 2: Segregation
(Separate from hazardous waste)

:

Step 3: Containerization
(Labeled, sealed container)

:

Step 4: Institutional Protocol
(Consult EHS Guidelines)

:

Step 5: Final Disposal
(Collection by EHS or designated waste handler)

Click to download full resolution via product page

Caption: This diagram outlines the five key steps for the proper disposal of n-
Propionylglycine-2,2-d2.

Detailed Disposal Procedures

The following step-by-step protocols are based on general guidelines for the disposal of non-
hazardous, stable isotope-labeled chemical waste.

Experimental Protocol: Disposal of Solid n-Propionylglycine-2,2-d2 Waste

o Waste Identification and Segregation:
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o Confirm that the waste is solely n-Propionylglycine-2,2-d2 and is not mixed with any
hazardous substances.

o Stable isotope-labeled compounds that are not radioactive can generally be handled as
standard chemical waste.

o Segregate the solid n-Propionylglycine-2,2-d2 waste from other laboratory waste
streams, particularly hazardous materials.

o Containerization:

o Place the solid waste into a clearly labeled, leak-proof container with a secure lid.

o The label should include the full chemical name ("n-Propionylglycine-2,2-d2"), the
guantity of waste, and the date of accumulation.

e Consult Institutional Guidelines:

o Crucially, always consult your institution's Environmental Health & Safety (EHS)
department for specific disposal protocols. Local and institutional regulations may vary.

o Storage and Collection:

o Store the sealed waste container in a designated waste accumulation area within the
laboratory.

o Arrange for the collection of the waste by your institution's EHS department or their
designated chemical waste contractor.

Experimental Protocol: Disposal of Empty n-Propionylglycine-2,2-d2 Containers
» Decontamination:

o Thoroughly rinse the empty container with a suitable solvent (e.g., water, followed by a
solvent in which the compound is soluble) at least three times.

e Label Defacement:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12418364?utm_src=pdf-body
https://www.benchchem.com/product/b12418364?utm_src=pdf-body
https://www.benchchem.com/product/b12418364?utm_src=pdf-body
https://www.benchchem.com/product/b12418364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

o Completely remove or deface the original product label to prevent any misidentification of

the empty container.
e Disposal:

o Once cleaned and with the label removed, the container can typically be disposed of in the
regular laboratory glass or plastic recycling stream, in accordance with your institution's

policies.

Logical Relationship Diagram

The decision-making process for the disposal of n-Propionylglycine-2,2-d2 is based on its
classification as a non-hazardous, stable isotope-labeled compound. This logical relationship is

visualized below.

Disposal Decision Pathway

Compound Characteristics

G-Propionylglycine-Z,2-d2]
Stable Isotope Labeled Non-Hazardous Classification
(Non- Radloactlve)
b@»\‘sal Proto I
Treat as Non-Hazardous
Chemical Waste
(Follow Institutional EHS Guidelines)
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Caption: This chart illustrates how the characteristics of n-Propionylglycine-2,2-d2 inform its
proper disposal protocol.

By following these procedures and always prioritizing consultation with your institution's EHS
department, you can ensure the safe and compliant disposal of n-Propionylglycine-2,2-d2,
contributing to a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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